Cas no 1806978-34-6 (4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol)

4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol is a fluorinated pyridine derivative with a chlorinated and difluoromethyl-substituted aromatic core, featuring a hydroxymethyl functional group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, enabling further derivatization for active ingredient synthesis. The presence of multiple halogen and fluorine substituents enhances its electronic properties, potentially improving binding affinity in target interactions. The hydroxymethyl group offers a handle for further functionalization, making it a valuable intermediate in medicinal chemistry. Its structural features suggest utility in the development of bioactive molecules with optimized physicochemical properties.

4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol structure

1806978-34-6 structure

Product Name:4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol

CAS No:1806978-34-6

MF:C₇H₅ClF₃NO

MW:211.568911314011

CID:4866259

Update Time:2025-06-08

4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol
- Inchi： 1S/C7H5ClF3NO/c8-4-1-3(2-13)12-7(11)5(4)6(9)10/h1,6,13H,2H2
- InChI Key： CWDGCRFZEDXTCC-UHFFFAOYSA-N
- SMILES： ClC1=CC(CO)=NC(=C1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
XLogP3: 1.7
Topological Polar Surface Area: 33.1

4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029054002-250mg	4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol	1806978-34-6	97%	250mg	$988.80	2022-03-31
Alichem	A029054002-500mg	4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol	1806978-34-6	97%	500mg	$1,662.60	2022-03-31
Alichem	A029054002-1g	4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol	1806978-34-6	97%	1g	$3,009.80	2022-03-31

4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol Related Literature

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Additional information on 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol

Recent Advances in the Study of 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS: 1806978-34-6)

The compound 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS: 1806978-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine backbone, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential applications.

One of the key areas of research has been the synthesis and structural modification of 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step process involving halogenation, fluorination, and subsequent functionalization to achieve high yields and purity. This advancement is crucial for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

In addition to its synthetic accessibility, the biological activity of 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol has been a focal point of recent investigations. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its inhibitory effects on specific enzyme targets involved in inflammatory pathways. The compound exhibited potent activity against cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, its selectivity profile was favorable, with minimal off-target effects, which is a critical consideration for therapeutic applications.

Another significant development is the exploration of 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol in agrochemical research. A recent report in Pest Management Science (2024) demonstrated its efficacy as a fungicide against a broad spectrum of plant pathogens. The compound's mode of action involves the inhibition of fungal cell wall synthesis, a mechanism distinct from existing fungicides, thereby reducing the risk of cross-resistance. Field trials have shown promising results, with high efficacy at low application rates, making it a potential candidate for sustainable agriculture.

Despite these advancements, challenges remain in the development of 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol. Pharmacokinetic studies have indicated moderate bioavailability, necessitating further structural optimization to enhance its drug-like properties. Additionally, the environmental impact of its use as an agrochemical requires thorough assessment to ensure compliance with regulatory standards. Ongoing research aims to address these limitations through the design of derivatives with improved stability and reduced ecological footprint.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS: 1806978-34-6) represents a versatile and promising compound in both pharmaceutical and agrochemical applications. Recent studies have elucidated its synthetic pathways, biological activities, and potential uses, paving the way for future research and development. Continued efforts in structural optimization and safety assessment will be critical to unlocking its full potential in these fields.